6-Bromo-2H,3H,4H-pyrano[2,3-B]pyridine

• IUPAC Name: 6-bromo-3,4-dihydro-2H-pyrano[2,3-b]pyridine
• InChI: InChI=1S/C8H8BrNO/c9-7-4-6-2-1-3-11-8(6)10-5-7/h4-5H,1-3H2
• InChI Key: BVWBZYWPHNVCED-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(N=CC(=C2)Br)OC1
• Molecular Formula: C8H8BrNO
• Molecular Weight: 214.06 g/mol
• CAS RN: 115170-38-2

Description

“6-Bromo-2H,3H,4H-pyrano[2,3-B]pyridine” is a heterocyclic compound with the CAS Number: 1196155-15-3. It has a molecular weight of 228.05. It is a powder at room temperature.

Synthesis Analysis

The synthesis of pyrano[2,3-b]pyridine derivatives, including “6-Bromo-2H,3H,4H-pyrano[2,3-B]pyridine”, can be achieved through a one-pot multicomponent protocol. This involves the reaction of equimolar amounts of 6-hydroxy-1,4-dimethyl-1,2-dihydropyridines, aryl aldehydes, and malononitrile. The reaction can be facilitated using both microwave heating and solar thermal energy in aqueous EtOH (50%) in the presence of a catalytic amount of K2CO3. The products were obtained in 84–90% yields in 10–20 min by microwave heating, and in 90–96% yields in 2–3 h using solar energy.

Molecular Structure Analysis

The InChI Code for “6-Bromo-2H,3H,4H-pyrano[2,3-B]pyridine” is 1S/C8H6BrNO2/c9-5-3-6-7(11)1-2-12-8(6)10-4-5/h3-4H,1-2H2. The InChI Key is WBLGHRGVFAGBAR-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“6-Bromo-2H,3H,4H-pyrano[2,3-B]pyridine” is a powder at room temperature. It has a molecular weight of 228.05. The InChI Code is 1S/C8H6BrNO2/c9-5-3-6-7(11)1-2-12-8(6)10-4-5/h3-4H,1-2H2 and the InChI Key is WBLGHRGVFAGBAR-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Characterization

6-Bromo-2H,3H,4H-pyrano[2,3-B]pyridine and its derivatives serve as key intermediates in the synthesis of a variety of heterocyclic compounds. For example, it has been used in the synthesis of pyran, pyridine, thiophene, thiazole, and pyrazole derivatives. These compounds are synthesized through reactions with different reagents, and their structures are confirmed using spectral data and elemental analyses. Such derivatives exhibit significant in vitro anticancer activity against various human cancer cell lines, demonstrating the compound's role in medicinal chemistry and drug discovery (Mohareb & MegallyAbdo, 2015).

Crystal Structure Analysis

The crystal and molecular structure of derivatives of 6-Bromo-2H,3H,4H-pyrano[2,3-B]pyridine, such as 6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine, have been investigated. Studies focus on understanding the molecular geometry in the solid state and analyzing intermolecular hydrogen bonding and π-π interactions. This research highlights the importance of these compounds in the field of crystallography and materials science (Rodi et al., 2013).

Antibacterial Properties

New polyheterocyclic ring systems derived from 3-amino-5-bromo-4,6-dimethyl-1H-pyrazolo[3,4-b]pyridine have been synthesized and evaluated for their antibacterial properties. These studies are crucial for the development of new antibiotics and understanding the structure-activity relationship of these heterocyclic compounds (Abdel‐Latif, Mehdhar, & Abdel-Ghani, 2019).

Spin-Transitions and Photophysical Properties

Research into the spin-transitions and photophysical properties of iron(II) complexes of derivatives of 6-Bromo-2H,3H,4H-pyrano[2,3-B]pyridine, such as 2,6-bis(4-halopyrazolyl)pyridines, has been conducted. These studies have implications for the design of materials with switchable magnetic properties, which are of interest in the field of molecular electronics and materials science (Pritchard et al., 2009).

Ethylene Oligomerization Catalysts

Nickel(II) complexes bearing pyrazolylpyridines have been synthesized and used as pre-catalysts in the ethylene oligomerization reaction, producing mainly butenes. This research highlights the compound's application in catalysis and industrial chemistry, particularly in the production of alkenes (Nyamato et al., 2016).

Safety and Hazards

The safety information for “6-Bromo-2H,3H,4H-pyrano[2,3-B]pyridine” includes several hazard statements: H302, H315, H319, H335. These correspond to the following hazards: harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.